Cas no 64356-67-8 (Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI))

• Product Name: Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI)
• CAS No: 64356-67-8
• MF: C₂₀H₂₆O₈
• MW: 394.415647029877
• CID: 512149
• PubChem ID: 10475714
• Update Time: 2025-04-19

Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14-tetrahydroxy-, (1b,11b,12a)- (9CI)
• 13,20-Epoxy-1β,11β,12α,14-tetrahydroxypicras-3-ene-2,16-dione
• Samaderine E
• (1beta,11beta,12alpha)-1,11,12,14-tetrahydroxy-13,20-epoxypicras-3-ene-2,16-dione
• B619376K034
• CHEBI:66161
• NSC269442
• NSC-269442
• SAMADERINE (B619376K034)
• (1R,2S,6R,8S,12S,13S,14R,15R,16S,17R)-2,12,15,16-tetrahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
• Q27134687
• DTXSID50440578
• 64356-67-8

• Inchi： 1S/C20H26O8/c1-8-4-10(21)15(24)17(2)9(8)5-11-19-7-27-18(3,16(25)13(23)14(17)19)20(19,26)6-12(22)28-11/h4,9,11,13-16,23-26H,5-7H2,1-3H3/t9-,11+,13+,14+,15+,16-,17-,18+,19+,20+/m0/s1
• InChI Key： MGGPOESVKAWHRB-KZOVRTNRSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@]3(CC(=O)O4)O)O)O)O)=O

Computed Properties

• Exact Mass: 394.163
• Monoisotopic Mass: 394.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2
• XLogP3: -1.9

Experimental Properties

• Density: 1.53
• Boiling Point: 673°Cat760mmHg
• Flash Point: 241.5°C
• Refractive Index: 1.649
• PSA: 133.52000
• LogP: -0.92400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids